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Introduction

Dibutoxymethane, also known by its INCI name, is an acetal solvent gaining prominence in
the cosmetics industry as a high-performance, environmentally friendly alternative to traditional
solvents.[1][2] Its favorable safety profile, coupled with its versatile functions as a solvent,
cleansing agent, and surfactant, makes it a valuable ingredient in a wide range of personal
care products.[1][3][4] This document provides detailed application notes and protocols for the
use of dibutoxymethane in cosmetic formulations, targeted at researchers, scientists, and
drug development professionals.

Key Properties and Advantages

Dibutoxymethane is a colorless liquid with a mild, fruity odor.[5] It is characterized as a non-
flammable and non-toxic solvent, and because it contains no halogens, it is classified as a
"green solvent".[1][2] Its primary advantages in cosmetic formulations include:

o Excellent Solubilizer: Dibutoxymethane is an effective solvent for a variety of lipophilic
substances commonly used in cosmetics, including silicones, waxes, mineral, vegetable, and
essential oils, as well as perfumes and UV filters.[1]

e Superior Degreasing Power: It exhibits a greater degreasing power than d-limonene and
other dearomatic hydrocarbons, making it a potent cleansing agent.[1][2]
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» Favorable Safety Profile: It is noted for being less irritating than many other cosmetic

ingredients.[6]

» Environmental Responsibility: As a halogen-free and biodegradable solvent, it aligns with the

growing demand for sustainable and eco-friendly cosmetic ingredients.[7]

Physicochemical

Properties

A summary of the key physicochemical properties of dibutoxymethane is presented in the

table below for easy reference.

Property Value Reference(s)
INCI Name Dibutoxymethane [1]
CAS Number 2568-90-3 [1]
Appearance C.:olc')rless to pale yellow clear 3]
liquid
Odor Mild, fruity [5]
Boiling Point 179.20 °C @ 760.00 mm Hg [3]
Flash Point 62 °C [5]

Vapor Pressure

1.289000 mmHg @ 25.00 °C
(est)

[3]

Solubility in Water

304.9 mg/L @ 25 °C (est)

[3]

Solubility in Organics

Soluble in alcohol

[3]

logP (o/w)

2.706 (est)

[3]

Applications in Cosmetics

Dibutoxymethane's versatile properties lend it to a variety of applications within the cosmetics

industry:

Solvent Systems
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Dibutoxymethane serves as an excellent solvent for incorporating active ingredients,
fragrances, and UV filters into cosmetic formulations. Its ability to dissolve a wide range of
lipophilic materials makes it particularly useful in the formulation of sunscreens, perfumes, and
color cosmetics.

Logical Workflow for Solvent Selection:
Identify Lipophilic Ingredient Assess Solubility in Determine Optimal Evaluate Formulation Final Formulation
(e.g., UV Filter, Fragrance) Dibutoxymethane Concentration Stability and Aesthetics

Click to download full resolution via product page

Caption: Workflow for incorporating lipophilic ingredients using Dibutoxymethane.

Cleansing Products

With its high degreasing power, dibutoxymethane is an effective cleansing agent in products
such as facial cleansers, makeup removers, and hand cleansing gels.[6] It can efficiently
remove oils, waxes, and other residues from the skin without causing excessive irritation.[6]

Emulsions and Surfactant Systems

Dibutoxymethane is also listed with emulsifying and surfactant functions, suggesting its utility
in creating stable oil-in-water or water-in-oil emulsions.[3]

Experimental Protocols

While specific quantitative performance data in cosmetic formulations is not widely published,
the following protocols provide a general framework for utilizing dibutoxymethane in a
laboratory setting. Researchers should optimize concentrations based on the specific
requirements of their formulation.

Protocol 1: Solubility Assessment of a UV Filter

Objective: To determine the solubility of a solid UV filter (e.g., Avobenzone) in
dibutoxymethane.

Materials:
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e Dibutoxymethane

e Solid UV filter (e.g., Avobenzone)

o Magnetic stirrer and stir bars

e Analytical balance

» Beakers

o Temperature-controlled water bath

Procedure:

» Weigh 10 g of dibutoxymethane into a beaker.

» Place the beaker on a magnetic stirrer within a temperature-controlled water bath set to
25°C.

» Incrementally add a known weight of the UV filter (e.g., 0.1 g) to the beaker while stirring.

» Allow the mixture to stir for a set period (e.g., 30 minutes) after each addition to ensure
complete dissolution.

» Continue adding the UV filter until saturation is reached (i.e., solid particles remain
undissolved).

e Record the total weight of the UV filter dissolved to calculate the solubility in g/100g of
dibutoxymethane.

* Repeat the procedure at elevated temperatures (e.g., 40°C, 50°C) to assess the effect of
temperature on solubility.

Experimental Workflow for Solubility Assessment:
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Caption: Step-by-step workflow for assessing the solubility of a cosmetic ingredient.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1583069?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Protocol 2: Preparation of a Simple Oil-in-Water (O/W)
Emulsion

Objective: To evaluate the potential of dibutoxymethane as a co-emulsifier or solvent in a
basic O/W emulsion.

Materials:

Dibutoxymethane

e Light mineral oll

e A nonionic emulsifier (e.g., Cetearyl Alcohol)
e Deionized water

e Homogenizer

» Beakers

e Heating plate

Procedure:

o Oil Phase Preparation: In a beaker, combine 10% light mineral oil, 2% cetearyl alcohol, and
5% dibutoxymethane. Heat to 75°C while stirring until all components are melted and
uniform.

o Water Phase Preparation: In a separate beaker, heat 73% deionized water to 75°C.

o Emulsification: Slowly add the water phase to the oil phase while homogenizing at a
moderate speed.

o Cooling: Continue homogenization while allowing the emulsion to cool to room temperature.

o Evaluation: Assess the resulting emulsion for its stability, viscosity, and sensory
characteristics.
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Safety and Regulatory Information

Dibutoxymethane is generally considered to have a good safety profile with low toxicity.[8]
However, as with any chemical, it is essential to handle it in a well-ventilated area and use

appropriate personal protective equipment (PPE), including gloves and safety glasses. For
detailed safety information, always refer to the manufacturer's Safety Data Sheet (SDS).

Conclusion

Dibutoxymethane presents a compelling option for cosmetic formulators seeking a high-
performance, green solvent. Its excellent solubilizing and cleansing properties, combined with a
favorable safety and environmental profile, make it a versatile ingredient for a new generation
of cosmetic products. Further research to quantify its performance in various cosmetic systems
will undoubtedly expand its application in the industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1583069#dibutoxymethane-applications-in-the-
cosmetics-industry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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